2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-(butylcarbamoylamino)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C19H23N3O3/c1-3-4-13-20-19(24)22-17-8-6-5-7-16(17)18(23)21-14-9-11-15(25-2)12-10-14/h5-12H,3-4,13H2,1-2H3,(H,21,23)(H2,20,22,24)
• InChI Key: NCYUOWMDZNGFJV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide, also known as Boc-4-amino-3-methoxybenzoic acid, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, chemistry, and biology.

Mechanism of Action

The mechanism of action of 2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide3-methoxybenzoic acid is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and proteins in the body. For example, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide3-methoxybenzoic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, it has been shown to exhibit antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide3-methoxybenzoic acid in lab experiments is its versatility. It can be easily modified to introduce various functional groups, making it a useful building block for the synthesis of various compounds. Another advantage is its stability, which allows it to be stored for extended periods without degradation. However, one limitation of using 2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide3-methoxybenzoic acid in lab experiments is its relatively high cost compared to other commonly used reagents.

Future Directions

There are several future directions for the research and development of 2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide3-methoxybenzoic acid. One direction is the investigation of its potential use as a drug delivery system for various drugs. Another direction is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential applications in various fields of scientific research.

Scientific Research Applications

2-{[(butylamino)carbonyl]amino}-N-(4-methoxyphenyl)benzamide3-methoxybenzoic acid has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, it has been investigated for its anticancer, anti-inflammatory, and antimicrobial properties. It has also been studied for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs. In the field of organic chemistry, it has been used as a building block for the synthesis of various compounds. In the field of biology, it has been investigated for its potential use as a fluorescent probe for imaging of cells and tissues.